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Compound of Interest

Compound Name: 3-Hydroxymandelic acid

Cat. No.: B015156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Hydroxymandelic acid, a significant

metabolite in human physiology. This document outlines its chemical properties, metabolic

pathways, and established experimental protocols for its quantification, offering valuable

information for researchers in pharmacology, clinical diagnostics, and drug development.

Core Chemical and Physical Properties
3-Hydroxymandelic acid, also known as m-hydroxymandelic acid, is a hydroxy acid

derivative. It is a human metabolite formed from the metabolism of catecholamines.[1][2] Below

is a summary of its key identifiers and physicochemical properties.
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Property Value Source

CAS Number 17119-15-2 [1][3][4]

Molecular Weight 168.15 g/mol [3]

Molecular Formula C₈H₈O₄ [3][4]

IUPAC Name
2-hydroxy-2-(3-

hydroxyphenyl)acetic acid
[1]

Synonyms

m-Hydroxymandelic acid,

meta-hydroxymandelic acid,

MHMA

[1]

Melting Point 128-132 °C [5]

Appearance Solid [6]

Metabolic Significance: The Catecholamine
Degradation Pathway
3-Hydroxymandelic acid is a downstream metabolite of the catecholamines adrenaline

(epinephrine) and noradrenaline (norepinephrine).[2] The metabolic pathway involves two key

enzymes: Monoamine Oxidase (MAO) and Catechol-O-Methyltransferase (COMT).[2][7] The

degradation of these neurotransmitters is crucial for regulating their physiological effects, and

the analysis of their metabolites, including 3-hydroxymandelic acid, is often used in clinical

diagnostics.[7]

Below is a diagram illustrating the metabolic pathway leading to the formation of 3-
Hydroxymandelic acid and other key metabolites.
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Metabolic pathway of catecholamines.

Experimental Protocols for Quantification
The quantification of 3-Hydroxymandelic acid and its related metabolites is essential for

various research and diagnostic purposes. High-Performance Liquid Chromatography (HPLC)

is a commonly employed technique.

Determination of 3-Hydroxymandelic Acid in Human
Plasma by LC with Electrochemical Detection
This method provides a sensitive and specific quantification of m-hydroxymandelic acid

(MHMA) and m-hydroxyphenylglycol (MHPG) in human plasma.[8]

1. Sample Preparation:

Acidify plasma samples.

For the analysis of conjugated forms, perform enzymatic hydrolysis with β-glucuronidase.[8]
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Extract the analytes from the plasma matrix using an organic solvent such as methyl-tert-

butyl ether.[8]

2. Chromatographic Conditions:

Column: ODS stationary phase (e.g., 100 x 4.6 mm, 5 µm followed by a 75 x 4.6 mm, 3 µm).

[8]

Mobile Phase: 1% acetonitrile in 0.1 M acetic acid.[8]

Flow Rate: Not specified, requires optimization.

Injection Volume: Not specified, typically in the µL range.

3. Detection:

Detector: Electrochemical detector.[8]

Potential: +1.15 V vs Ag/AgCl reference electrode.[8]

4. Quantification:

Construct a standard curve using known concentrations of 3-Hydroxymandelic acid. The

linear range is reported to be 10.0-250.0 ng/mL.[8]

The limit of quantitation is 10.0 ng/mL.[8]

An internal standard, such as 3-hydroxy-4-methoxymandelic acid, should be used for

accurate quantification.[8]

Applications in Research and Drug Development
The analysis of 3-Hydroxymandelic acid can serve as a biomarker in several research areas:

Clinical Diagnostics: Elevated levels of catecholamine metabolites can be indicative of

certain tumors, such as pheochromocytoma.[7][9]
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Pharmacology: To assess the metabolic fate of drugs that are structural analogs of

catecholamines, such as the alpha-receptor agonist phenylephrine, which is metabolized to

m-hydroxyphenylglycol (MHPG) and m-hydroxymandelic acid (MHMA).[10]

Toxicology: Monitoring exposure to industrial solvents like styrene, which can lead to the

excretion of mandelic acid derivatives in urine.[11][12]

Conclusion
3-Hydroxymandelic acid is a key metabolite in the catecholamine pathway. Its accurate

quantification is vital for both clinical diagnostics and pharmacological research. The

methodologies outlined in this guide provide a solid foundation for researchers and

professionals working with this important biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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